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Compound of Interest

Compound Name: N-acetylcitrulline

Cat. No.: B15285458

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential, immediate safety and logistical information for the
proper handling and disposal of N-acetylcitrulline, a key compound in various research
applications. Adherence to these procedures is critical for maintaining a safe laboratory
environment and ensuring the integrity of your research.

Hazard Identification and Personal Protective
Equipment (PPE)

N-acetylcitrulline is classified as a substance that can cause skin and serious eye irritation,
and may also cause respiratory irritation.[1][2] Therefore, the use of appropriate Personal
Protective Equipment (PPE) is mandatory to minimize exposure and ensure personal safety.

Recommended Personal Protective Equipment:

o Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles that
conform to OSHA's eye and face protection regulations in 29 CFR 1910.133 or European
Standard EN166.[3][4][5]

o Hand Protection: Chemical-resistant gloves (e.g., nitrile, neoprene) should be worn to
prevent skin contact.[6] Gloves must be inspected prior to use and disposed of properly after
handling the substance.[7]
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o Body Protection: Wear appropriate protective clothing, such as a lab coat, to prevent skin
exposure.[3][4][5] In cases of potential splashing, a PVC apron may be necessary.[8]

» Respiratory Protection: In a well-ventilated area, respiratory protection may not be necessary
under normal use conditions.[3][4][5] However, if dust formation is likely or ventilation is
inadequate, a NIOSH (US) or CEN (EU) approved respirator should be used.[7][9]

Quantitative Data Summary

The following table summarizes key quantitative data for N-acetylcitrulline for easy reference.

Property Value Source
Molecular Formula C8H15N304 [1]
Molecular Weight 217.22 g/mol [1]
Melting Point 115 - 117 °C/ 239 - 242.6 °F [3]
Appearance White solid/powder [41[5]

Handling and Storage

Proper handling and storage procedures are crucial to maintain the stability of N-
acetylcitrulline and prevent accidental exposure.

o Handling: Avoid all personal contact, including inhalation of dust.[8][9] Use in a well-
ventilated area.[8][9] When handling, do not eat, drink, or smoke.[8]

o Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.[3][5] It is
recommended to keep the product refrigerated.[3] Store away from strong oxidizing agents.

[3][5]
First Aid Measures

In the event of exposure, immediate first aid is critical.

o Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15
minutes. Get medical attention.[5]

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC376640010&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC110471000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL13926&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://datasheets.scbt.com/sc-207952.pdf
https://www.fishersci.com/store/msds?partNumber=AC376640010&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC110471000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL13926&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://dimi.unige.it/sites/dimi.unige.it/files/pagine/citrullina_0.pdf
https://www.cdnisotopes.com/media/catalog/product/d/-/d-7306_4.pdf
https://www.benchchem.com/product/b15285458?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/656979
https://pubchem.ncbi.nlm.nih.gov/compound/656979
https://www.fishersci.com/store/msds?partNumber=AC376640010&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC110471000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL13926&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b15285458?utm_src=pdf-body
https://www.benchchem.com/product/b15285458?utm_src=pdf-body
https://datasheets.scbt.com/sc-207952.pdf
https://www.cdnisotopes.com/media/catalog/product/d/-/d-7306_4.pdf
https://datasheets.scbt.com/sc-207952.pdf
https://www.cdnisotopes.com/media/catalog/product/d/-/d-7306_4.pdf
https://datasheets.scbt.com/sc-207952.pdf
https://www.fishersci.com/store/msds?partNumber=AC376640010&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL13926&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC376640010&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC376640010&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL13926&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL13926&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15285458?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

» Skin Contact: Wash off immediately with soap and plenty of water while removing all
contaminated clothing and shoes. Get medical attention.[3][5]

 Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is
difficult, give oxygen. Get medical attention.[7][9]

 Ingestion: Clean mouth with water and drink plenty of water afterwards. Do not induce
vomiting. Get medical attention.[3][5]

Spill and Disposal Plan

A clear and concise plan for managing spills and disposing of N-acetylcitrulline waste is
essential for laboratory safety and environmental protection.

Chemical Spill Response Workflow:

Chemical Spill Occurs

Carefully sweep up solid
or absorb liquid

Click to download full resolution via product page
Caption: Workflow for handling a chemical spill of N-acetylcitrulline.
Disposal:

Chemical waste generators must determine whether a discarded chemical is classified as a
hazardous waste.[3] Consult local, regional, and national hazardous waste regulations to
ensure complete and accurate classification.[3] Dispose of this material and its container to a
licensed disposal company.[7] Do not empty into drains.[3] Contaminated packaging should be
disposed of as unused product.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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